Cas no 13057-98-2 (Benzylpenicilloic Acid)

Benzylpenicilloic Acid is a degradation product of benzylpenicillin (penicillin G), formed through hydrolytic cleavage of the β-lactam ring. It serves as a key intermediate in the study of penicillin metabolism and allergic reactions, particularly in immunochemical research. The compound is valuable for investigating penicillin-specific antibodies and hypersensitivity mechanisms due to its structural similarity to penicillin-derived haptens. Its well-defined chemical properties make it suitable for analytical standards in chromatography and mass spectrometry. Benzylpenicilloic Acid is also utilized in stability studies to understand penicillin degradation pathways under various conditions. The product is typically supplied as a high-purity reference material for reliable experimental reproducibility.

Benzylpenicilloic Acid structure

Product Name:Benzylpenicilloic Acid

CAS No:13057-98-2

MF:C₁₆H₂₀N₂O₅S

MW:352.405403137207

CID:224867

PubChem ID:98994

Update Time:2025-10-13

Benzylpenicilloic Acid Chemical and Physical Properties

Names and Identifiers

- 2-Thiazolidineaceticacid, 4-carboxy-5,5-dimethyl-a-[(2-phenylacetyl)amino]-
- 2-[carboxy-[(2-phenylacetyl)amino]methyl]-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
- benzylpenicilloic acid
- 2-[(Phenylacetylamino)carboxymethyl]-5,5-dimethylthiazolidine-4-carboxylic acid
- 2-[1-(Phenylacetylamino)-2-hydroxy-2-oxoethyl]-5,5-dimethylthiazolidine-4-
- 2-[carboxy-(2-phenyl-acetylamino)-methyl]-5,5-dimethyl-thiazolidine-4-carboxylic acid
- Benzylpenicillin-saeure
- Benzylpenicillioischesaeure
- Benzylpenicillosaeure
- Pencilloic G acid
- benzylpenicilloate(1-)
- Penicilloic acid disodium salt
- Benzylpenicilloic acid disodium salt, mixture of epimeres
- 4-Carboxy-5,5-dimethyl-α-[(2-phenylacetyl)amino]-2-thiazolidineacetic acid disodium salt
- 2-[1-(Phenylacetylamino)-2-hydroxy-2-oxoethyl]-5,5-dimethylthiazolidine-4-carboxylic acid
- (2R)-5,5-Dimethyl-2α-[(R)-(phenylacetylamino)carboxymethyl]thiazolidine-4β-carboxylic acid
- NSC521049
- 2-(Carboxy(2-phenylacetamido)methyl)-5,5-dimethylthiazolidine-4-carboxylic acid
- Penicilloate
- NSC-163084
- 5R,6R-Benzylpenicilloic Acid
- NSC163084
- NS00001209
- 13057-98-2
- 2-Thiazolidineacetic acid,4-carboxy-5,5-dimethyl-a-[(phenylacetyl)amino]-, (aR,2R,4S)-
- 87492-68-0
- (2S,4R)-2-[(S)-carboxy-[(2-phenylacetyl)amino]methyl]-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
- NSC-521049
- HCYWNSXLUZRKJX-UHFFFAOYSA-N
- Penicillosaure
- 11039-68-2
- DTXSID301031726
- 2-Thiazolidineacetic acid, 4-carboxy-5,5-diMethyl-a-[(2-phenylacetyl)aMino]-
- Benzylpenicillin Potassium Imp. E
- BENZYLPENICILLOIC ACID (Mixture of Diastereomers)
- NSC 163084; Penicilloic G Acid; 4-Carboxy-5,5-dimethyl-Alpha-[(2-phenylacetyl)amino]-2-thiazolidineacetic Acid; (Phenylmethyl)-Penicilloic Acid
- Benzylpenicilloic Acid
- Inchi： 1S/C16H20N2O5S/c1-16(2)12(15(22)23)18-13(24-16)11(14(20)21)17-10(19)8-9-6-4-3-5-7-9/h3-7,11-13,18H,8H2,1-2H3,(H,17,19)(H,20,21)(H,22,23)
- InChI Key： HCYWNSXLUZRKJX-UHFFFAOYSA-N
- SMILES： S1C(C(C(=O)O)NC(CC2C=CC=CC=2)=O)NC(C(=O)O)C1(C)C

Computed Properties

Exact Mass: 352.1094
Monoisotopic Mass: 352.10929292g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 505
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 141Å²

Experimental Properties

PSA: 115.73
LogP: 1.41250

Benzylpenicilloic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B200205-1mg	Benzylpenicilloic Acid	13057-98-2		1mg	$ 190.00	2023-04-19
TRC	B200205-10mg	Benzylpenicilloic Acid	13057-98-2		10mg	$ 1499.00	2023-04-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	68186-10MG	Benzylpenicilloic acid disodium salt, mixture of epimeres	13057-98-2		10mg	¥891.91	2023-10-22
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	68186-50MG	Benzylpenicilloic acid disodium salt, mixture of epimeres	13057-98-2	≥95% (HPLC)	50MG	￥4602.9	2022-02-23

Benzylpenicilloic Acid Related Literature

1. Investigation of a proposed penicillin G acidic degradation scheme using high-pressure liquid chromatography and optimization techniques and mechanistic considerations

David P. Kessler,Mark Cushman,Isaac Ghebre-Sellassie,Adelbert M. Knevel,Stanley L. Hem J. Chem. Soc. Perkin Trans. 2 1983 1699
2. Chemical changes following γ-irradiation of benzylpenicillin in aqueous solution

Glyn O. Phillips,David M. Power,Colin Robinson J. Chem. Soc. Perkin Trans. 2 1973 575
3. Thiazolidine ring opening in penicillin derivatives. Part 1. Imine formation

Andrew M. Davis,Mark Jones,Michael I. Page J. Chem. Soc. Perkin Trans. 2 1991 1219
4. The chemistry of the penicillins

A. H. Cook Q. Rev. Chem. Soc. 1948 2 203
5. A kinetic analysis of the acidic degradation of penicillin G and confirmation of penicillamine as a degradation product

David P. Kessler,Isaac Ghebre-Sellassie,Adelbert M. Knevel,Stanley L. Hem J. Chem. Soc. Perkin Trans. 2 1981 1247